Cas no 27496-82-8 (Methylenedisalicylic Acid (Mixture of Isomers))
27496-82-8 structure
Product Name:Methylenedisalicylic Acid (Mixture of Isomers)
CAS No:27496-82-8
MF:C15H12O6
MW:288.252184867859
MDL:MFCD00016506
CID:53165
PubChem ID:87572311
Update Time:2025-09-23
Methylenedisalicylic Acid (Mixture of Isomers) Chemical and Physical Properties
Names and Identifiers
-
- methylenedisalicylic acid
- Methylenedisalicylic Acid (mixture of isomers)
- Methylenedisalicylic acid,5,5'-Methylenedisalicylic acid
- 5,5'-METHYLENE DISALICYCLIC ACID
- ACETOMER 288
- lenedisalicylic acid
- MDA(general)
- methylenedi-salicylicaci
- 5,5'-Methylenedisalicylic acid
- methylenebis(2-hydroxy-benzoicaci
- methylenebis[2-hydroxy-benzoicaci
- 5,5’-Methylenedisacylic Acid
- TIMTEC-BB SBB001177
- 4,4'-DIHYDROXYDIPHENYLMETHANE-3,3'-DICARBOXYLIC ACID
- Methylenedisalicylic Acid (Mixture of Isomers)
-
- MDL： MFCD00016506
- Inchi： 1S/C15H12O6/c16-14(17)10-5-1-3-7-12(10)20-9-21-13-8-4-2-6-11(13)15(18)19/h1-8H,9H2,(H,16,17)(H,18,19)
- InChI Key： SWHSXWLSBBYLGM-UHFFFAOYSA-N
- SMILES： C(OC1=CC=CC=C1C(O)=O)OC1=CC=CC=C1C(O)=O
Computed Properties
- Exact Mass: 288.06300
- Monoisotopic Mass: 288.063388
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 63
- Rotatable Bond Count: 12
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115
Experimental Properties
- Color/Form: No data available
- Density: 1.511
- Melting Point: 235-242 ºC
- Boiling Point: 569.6°Cat760mmHg
- Flash Point: 312.3°C
- Refractive Index: 1.624
- PSA: 93.06000
- LogP: 2.49830
- Merck: 6065
Methylenedisalicylic Acid (Mixture of Isomers) Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： S24/25:Prevent skin and eye contact.
- Safety Instruction： S24/25
- RTECS：VO4700000
- Safety Term：S24/25
- Storage Condition：Store at 4°C,-4At ℃Store…Better
Methylenedisalicylic Acid (Mixture of Isomers) Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Methylenedisalicylic Acid (Mixture of Isomers) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M135421-100g |
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￥438.00 | 2021-05-25 | ||
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| TRC | M304465-250mg |
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| TRC | M304465-500mg |
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| TRC | M304465-1g |
Methylenedisalicylic Acid (Mixture of Isomers) |
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| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M79630-25g |
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| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M0221-25G |
Methylenedisalicylic Acid (mixture of isomers) |
27496-82-8 | >90.0%(T) | 25g |
¥145.00 | 2024-04-16 |
Methylenedisalicylic Acid (Mixture of Isomers) Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:27496-82-8)Methylenedisalicylic Acid (Mixture of Isomers)
Order Number:A876909
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:51
Price ($):179.0
Email:sales@amadischem.com
Methylenedisalicylic Acid (Mixture of Isomers) Related Literature
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Martin H. Kunzmann,Nina C. Bach,Bianca Bauer,Stephan A. Sieber Chem. Sci. 2014 5 1158
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Fang Yuan,Yuan Tian,Weirong Qin,Jingxu Li,Dan Yang,Bingchuan Zhao,Feng Yin,Zigang Li Org. Biomol. Chem. 2018 16 5764
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Yujie Wang,Hong Zhang,Qingzhou Zhang,Yujie Liang,Lin Ma,Hongsheng Tan,Yuanzhi Lao,Hongxi Xu,Zigang Li RSC Adv. 2015 5 87216
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4. Organic chemistry
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William O. Kermack,William Webster J. Chem. Soc. 1942 213
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:27496-82-8)Methylenedisalicylic Acid (Mixture of Isomers)
Purity:99%
Quantity:500g
Price ($):179.0